Cas no 852453-24-8 (4-ethoxy-N-(2-methyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide)

4-Ethoxy-N-(2-methyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide is a sulfonamide derivative featuring a thiazole moiety, which enhances its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound's structure combines a sulfonamide group with a 4-ethoxybenzene scaffold and a 2-methylthiazole substituent, offering opportunities for selective functionalization. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The presence of both electron-donating (ethoxy) and electron-withdrawing (sulfonamide) groups contributes to its balanced physicochemical properties, facilitating solubility and reactivity in synthetic pathways. This compound is characterized by high purity and stability, ensuring reliable performance in research and industrial applications.
4-ethoxy-N-(2-methyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide structure
852453-24-8 structure
Product Name:4-ethoxy-N-(2-methyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide
CAS No:852453-24-8
MF:C13H16N2O3S2
MW:312.407740592957
CID:5830165
PubChem ID:3236106
Update Time:2025-10-21

4-ethoxy-N-(2-methyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-ethoxy-N-[(2-methyl-4-thiazolyl)methyl]-
    • SMR000016877
    • F0684-0049
    • Z741449230
    • 4-ethoxy-N-[(2-methyl-1,3-thiazol-4-yl)methyl]benzenesulfonamide
    • AKOS001864223
    • SR-01000100136-1
    • SR-01000100136
    • MLS000102694
    • 4-ethoxy-N-[(2-methyl-1,3-thiazol-4-yl)methyl]benzene-1-sulfonamide
    • 852453-24-8
    • 4-ethoxy-N-((2-methylthiazol-4-yl)methyl)benzenesulfonamide
    • HMS2481N09
    • MLS000094162
    • CHEMBL1451447
    • 4-ethoxy-N-(2-methyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide
    • Inchi: 1S/C13H16N2O3S2/c1-3-18-12-4-6-13(7-5-12)20(16,17)14-8-11-9-19-10(2)15-11/h4-7,9,14H,3,8H2,1-2H3
    • InChI Key: WAOBODQUKCCDML-UHFFFAOYSA-N
    • SMILES: C1(S(NCC2=CSC(C)=N2)(=O)=O)=CC=C(OCC)C=C1

Computed Properties

  • Exact Mass: 312.06023472g/mol
  • Monoisotopic Mass: 312.06023472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.300±0.06 g/cm3(Predicted)
  • Boiling Point: 482.3±55.0 °C(Predicted)
  • pka: 9.51±0.50(Predicted)

4-ethoxy-N-(2-methyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide Pricemore >>

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